![molecular formula C24H18N6 B258180 5-[1-(4-Methylphenyl)tetrazol-5-yl]-2,4-diphenylpyrimidine](/img/structure/B258180.png)
5-[1-(4-Methylphenyl)tetrazol-5-yl]-2,4-diphenylpyrimidine
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Overview
Description
5-[1-(4-Methylphenyl)tetrazol-5-yl]-2,4-diphenylpyrimidine, also known as MPTP, is a chemical compound that has been widely studied for its potential applications in scientific research. This pyrimidine derivative has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in a variety of laboratory experiments. In
Mechanism of Action
The mechanism of action of 5-[1-(4-Methylphenyl)tetrazol-5-yl]-2,4-diphenylpyrimidine involves its ability to undergo a redox reaction with ROS, resulting in the formation of a highly fluorescent product. The reaction proceeds through the formation of a tetrazole intermediate, which is then oxidized to form the fluorescent product. The fluorescence intensity of the product is proportional to the amount of ROS present, allowing for quantitative detection of ROS in cells and tissues.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects, including antioxidant activity, anti-inflammatory activity, and cytotoxicity. These effects are thought to be related to its ability to react with ROS and other reactive species, leading to the modulation of various cellular signaling pathways.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-[1-(4-Methylphenyl)tetrazol-5-yl]-2,4-diphenylpyrimidine in lab experiments is its high selectivity for ROS, allowing for specific detection of these reactive species in complex biological systems. Additionally, this compound is relatively easy to synthesize and can be used in a variety of experimental setups, including fluorescence microscopy and flow cytometry. However, one limitation of using this compound is its potential cytotoxicity at high concentrations, which may limit its use in certain applications.
Future Directions
There are several future directions for further research on 5-[1-(4-Methylphenyl)tetrazol-5-yl]-2,4-diphenylpyrimidine. One area of interest is the development of new derivatives of this compound with improved selectivity and sensitivity for ROS detection. Another area of interest is the application of this compound in the study of other oxidative stress-related diseases, such as cancer and neurodegenerative disorders. Additionally, the development of new experimental methods for the detection and quantification of ROS using this compound would be valuable for advancing our understanding of the role of oxidative stress in various biological processes.
Synthesis Methods
The synthesis of 5-[1-(4-Methylphenyl)tetrazol-5-yl]-2,4-diphenylpyrimidine involves the reaction of 2,4-diphenylpyrimidine with 4-methylphenylhydrazine and sodium azide. The reaction proceeds through a series of steps, resulting in the formation of this compound as a yellow solid. The yield of this compound can be improved by optimizing the reaction conditions, such as temperature, reaction time, and reagent concentrations.
Scientific Research Applications
5-[1-(4-Methylphenyl)tetrazol-5-yl]-2,4-diphenylpyrimidine has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its use as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells and tissues. This compound has been shown to selectively react with ROS, producing a fluorescent signal that can be detected using fluorescence microscopy or flow cytometry. This makes this compound a valuable tool for studying oxidative stress and its role in various diseases.
properties
Molecular Formula |
C24H18N6 |
---|---|
Molecular Weight |
390.4 g/mol |
IUPAC Name |
5-[1-(4-methylphenyl)tetrazol-5-yl]-2,4-diphenylpyrimidine |
InChI |
InChI=1S/C24H18N6/c1-17-12-14-20(15-13-17)30-24(27-28-29-30)21-16-25-23(19-10-6-3-7-11-19)26-22(21)18-8-4-2-5-9-18/h2-16H,1H3 |
InChI Key |
GWESWBYFEHLHCA-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)N2C(=NN=N2)C3=CN=C(N=C3C4=CC=CC=C4)C5=CC=CC=C5 |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=NN=N2)C3=CN=C(N=C3C4=CC=CC=C4)C5=CC=CC=C5 |
Origin of Product |
United States |
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